Cas no 1210056-93-1 (2-(azidomethyl)-1-bromo-4-chlorobenzene)

• Product Name: 2-(azidomethyl)-1-bromo-4-chlorobenzene
• CAS No: 1210056-93-1
• MF: C₇H₅BrClN₃
• MW: 246.491698980331
• CID: 6101118
• PubChem ID: 51349650
• Update Time: 2025-09-27

2-(azidomethyl)-1-bromo-4-chlorobenzene Chemical and Physical Properties

Names and Identifiers

• 2-(azidomethyl)-1-bromo-4-chlorobenzene
• 1210056-93-1
• EN300-1897549

• Inchi： 1S/C7H5BrClN3/c8-7-2-1-6(9)3-5(7)4-11-12-10/h1-3H,4H2
• InChI Key： BNHGMJJDPZKHJM-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1CN=[N+]=[N-])Cl

Computed Properties

• Exact Mass: 244.93554g/mol
• Monoisotopic Mass: 244.93554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 14.4Ų

Additional information on 2-(azidomethyl)-1-bromo-4-chlorobenzene

Comprehensive Overview of 2-(Azidomethyl)-1-bromo-4-chlorobenzene (CAS No. 1210056-93-1)

2-(Azidomethyl)-1-bromo-4-chlorobenzene (CAS No. 1210056-93-1) is a halogenated aromatic compound that has garnered significant attention in synthetic chemistry and pharmaceutical research. This compound, characterized by its unique azidomethyl and halogen substituents, serves as a versatile intermediate in organic synthesis. Its molecular structure, featuring a bromine atom at the 1-position and a chlorine atom at the 4-position, makes it a valuable building block for constructing complex molecules. Researchers often explore its reactivity in click chemistry applications, particularly in the formation of triazole derivatives, which are pivotal in drug discovery and material science.

The growing interest in 2-(azidomethyl)-1-bromo-4-chlorobenzene is partly driven by its role in developing bioconjugation techniques. With the rise of targeted drug delivery systems, this compound's ability to facilitate selective chemical modifications has become increasingly relevant. Its azide functional group allows for efficient coupling with alkynes under mild conditions, a feature highly sought after in bioorthogonal chemistry. This property aligns with current trends in precision medicine, where researchers aim to minimize off-target effects while maximizing therapeutic efficacy.

In the context of green chemistry, 2-(azidomethyl)-1-bromo-4-chlorobenzene has been studied for its potential in sustainable synthesis routes. The compound's stability under various conditions makes it suitable for flow chemistry applications, a hot topic in industrial process optimization. Recent publications highlight its use in catalyzed cross-coupling reactions, which are central to constructing carbon-carbon bonds in an environmentally friendly manner. This aligns with the increasing demand for eco-friendly synthetic methods in the chemical industry.

From a spectroscopic characterization perspective, CAS No. 1210056-93-1 exhibits distinct NMR and IR signatures that aid in its identification. The bromine and chlorine atoms introduce characteristic splitting patterns in proton NMR, while the azide group shows a prominent absorption band in IR spectroscopy. These features are frequently discussed in analytical chemistry forums, particularly among researchers developing structure elucidation protocols for halogenated compounds.

The compound's thermal stability and solubility profile have also been subjects of investigation. 2-(Azidomethyl)-1-bromo-4-chlorobenzene demonstrates moderate solubility in common organic solvents like dichloromethane and tetrahydrofuran, making it practical for laboratory-scale reactions. Its stability at room temperature contrasts with many azide-containing compounds, which often require stringent storage conditions. This balance between reactivity and stability positions it as a preferred choice for multistep synthesis workflows.

Emerging applications of 1210056-93-1 include its use in polymer chemistry, where it functions as a cross-linking agent or initiator. The compound's ability to introduce both aromatic and azide functionalities into polymer backbones has sparked interest in materials science circles. Particularly in smart material development, researchers leverage its dual reactivity to create stimuli-responsive systems. This connects to broader discussions about functional materials in nanotechnology and biomedical engineering.

Safety considerations for handling 2-(azidomethyl)-1-bromo-4-chlorobenzene follow standard protocols for azide compounds. While not classified as highly hazardous, proper ventilation and personal protective equipment are recommended during manipulation. The compound's safety profile is frequently compared to other benzene derivatives in chemical safety databases, with particular attention to its thermal decomposition products. These discussions often appear in laboratory safety forums and chemical hygiene plans.

Looking ahead, the demand for CAS No. 1210056-93-1 is expected to grow in parallel with advancements in combinatorial chemistry and high-throughput screening. Its structural features make it compatible with automated synthesis platforms, addressing the pharmaceutical industry's need for diverse compound libraries. Recent patent literature reveals its incorporation into kinase inhibitor scaffolds, demonstrating its relevance in modern medicinal chemistry campaigns. This positions the compound at the intersection of several cutting-edge research domains.